2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide

• IUPAC Name: 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C14H14N4OS3/c1-2-10(12(19)18-13-16-5-6-20-13)21-14-17-9-4-3-8(15)7-11(9)22-14/h3-7,10H,2,15H2,1H3,(H,16,18,19)
• InChI Key: QCRFEPSIQYXMDT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NC=CS1)SC2=NC3=C(S2)C=C(C=C3)N
• Molecular Formula: C14H14N4OS3
• Molecular Weight: 350.5 g/mol

Description

2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as a benzothiazole derivative and is synthesized using a specific method that involves a sequence of chemical reactions.

Mechanism of Action

The mechanism of action of 2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide is not fully understood. However, studies have shown that this compound can inhibit the activity of enzymes such as tyrosine kinases and topoisomerases, which are involved in the regulation of cell growth and division. This inhibition leads to the suppression of tumor cell growth and proliferation.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide have been extensively studied. This compound has been shown to induce apoptosis in tumor cells, which leads to their death. It has also been shown to have antibacterial and antiviral activities, which make it a potential candidate for the development of new antibiotics and antiviral drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide in lab experiments is its potential to inhibit the growth of tumor cells. This makes it a valuable tool for cancer research. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

For the research of this compound include the development of new drugs that can target specific enzymes and the study of its potential use in the treatment of neurodegenerative diseases.

Scientific Research Applications

2-[(6-amino-1,3-benzothiazol-2-yl)thio]-N-1,3-thiazol-2-ylbutanamide has been extensively studied for its potential applications in various scientific fields. This compound has been shown to have antitumor, antibacterial, and antiviral activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.